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Methyl 7-

methoxybenzo[b]thiophene-2-

carboxylate

CAS No.: 88791-17-7

Cat. No.: B1367385

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a heterocyclic compound of

significant interest in medicinal chemistry and materials science. Benzo[b]thiophene derivatives

are known to exhibit a wide range of biological activities, serving as scaffolds for the

development of novel therapeutic agents.[1] The precise structural confirmation and purity

assessment of this molecule are paramount for its application in drug discovery and

development, ensuring reproducibility and reliability of scientific findings.

This document provides a detailed guide to the essential analytical methods for the

comprehensive characterization of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate. The

protocols outlined below are designed to provide a self-validating framework for researchers to

confirm the identity, structure, and purity of this compound.
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Physicochemical Properties
A summary of the key physicochemical properties of Methyl 7-methoxybenzo[b]thiophene-2-
carboxylate is presented in the table below.

Property Value

Molecular Formula C₁₁H₁₀O₃S

Molecular Weight 222.26 g/mol

Appearance Solid

CAS Number 10245-03-1

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful technique for the structural elucidation of organic

molecules. Both ¹H and ¹³C NMR are essential for confirming the connectivity of atoms in

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

¹H NMR Spectroscopy
Principle: ¹H NMR spectroscopy provides information about the number of different types of

protons, their chemical environment, and their proximity to other protons in the molecule.

Protocol:

Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in

approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Instrument Setup:

Spectrometer: 400 MHz or higher for better resolution.

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Acquisition Parameters: Standard pulse sequence for ¹H NMR, with a sufficient number of

scans to achieve a good signal-to-noise ratio.
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Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Integrate the peaks to determine the relative number of protons.

Expected Results: The ¹H NMR spectrum of Methyl 7-methoxybenzo[b]thiophene-2-
carboxylate is expected to show distinct signals for the aromatic protons, the methoxy group

protons, and the methyl ester protons.[2][3]

Proton Assignment
Expected Chemical
Shift (δ, ppm)

Multiplicity Integration

Aromatic-H 7.0 - 8.0 m 4H

Methoxy (-OCH₃) ~3.9 s 3H

Methyl Ester (-

COOCH₃)
~3.9 s 3H

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and

the specific substitution pattern.

¹³C NMR Spectroscopy
Principle: ¹³C NMR spectroscopy provides information about the number and types of carbon

atoms in a molecule.

Protocol:

Sample Preparation: Use the same sample prepared for ¹H NMR.

Instrument Setup:

Spectrometer: 100 MHz or higher.

Acquisition Parameters: Standard proton-decoupled ¹³C NMR pulse sequence. A larger

number of scans is typically required compared to ¹H NMR due to the lower natural

abundance of ¹³C.

Data Processing: Process the data similarly to ¹H NMR.
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Expected Results: The ¹³C NMR spectrum will show distinct peaks for each unique carbon

atom in the molecule.[2][3][4]

Carbon Assignment Expected Chemical Shift (δ, ppm)

Carbonyl (C=O) 160 - 170

Aromatic/Thiophene Carbons 110 - 150

Methoxy (-OCH₃) 55 - 60

Methyl Ester (-COOCH₃) 50 - 55

Mass Spectrometry (MS)
Principle: Mass spectrometry is used to determine the molecular weight of a compound and

can provide information about its structure through fragmentation patterns.

Protocol:

Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g.,

methanol or acetonitrile).

Instrument Setup:

Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical

ionization (APCI) are common for this type of molecule.

Mass Analyzer: Quadrupole, time-of-flight (TOF), or Orbitrap.

Mode: Positive ion mode is typically used to detect the protonated molecule [M+H]⁺.

Data Acquisition: Infuse the sample solution into the mass spectrometer and acquire the

mass spectrum over an appropriate mass range.

Expected Results: The mass spectrum should show a prominent peak corresponding to the

molecular ion. For high-resolution mass spectrometry (HRMS), the measured mass should be

within 5 ppm of the calculated exact mass.[5]
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Ion Calculated Exact Mass

[C₁₁H₁₀O₃S + H]⁺ 223.0423

High-Performance Liquid Chromatography (HPLC)
Principle: HPLC is a powerful technique for separating components of a mixture, making it ideal

for determining the purity of a compound.[6]

Protocol:

Sample Preparation: Prepare a stock solution of the sample in a suitable solvent (e.g.,

acetonitrile or methanol) at a concentration of approximately 1 mg/mL. Further dilute to an

appropriate concentration for analysis (e.g., 0.1 mg/mL).

Instrument Setup:

Column: A reverse-phase C18 column is typically suitable.

Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid, is a

common starting point.[7]

Flow Rate: 1.0 mL/min.

Detection: UV detector set at a wavelength where the compound has strong absorbance

(e.g., 254 nm or 280 nm).

Analysis: Inject a known volume of the sample solution and run the gradient program. The

purity is determined by the area percentage of the main peak.

Fourier-Transform Infrared (FTIR) Spectroscopy
Principle: FTIR spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.[8]

Protocol:
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Sample Preparation: The sample can be analyzed as a solid using an ATR (Attenuated Total

Reflectance) accessory or by preparing a KBr pellet.

Instrument Setup:

Scan Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Data Acquisition: Collect the background spectrum and then the sample spectrum.

Expected Results: The FTIR spectrum will show characteristic absorption bands for the

functional groups present in Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.[9]

Functional Group Expected Absorption Band (cm⁻¹)

C=O (Ester) 1700 - 1730

C-O (Ester and Ether) 1000 - 1300

C=C (Aromatic) 1450 - 1600

C-H (Aromatic) 3000 - 3100

C-S 600 - 800

Elemental Analysis
Principle: Elemental analysis, typically performed by combustion analysis, determines the

percentage composition of carbon, hydrogen, nitrogen, and sulfur in a compound. This

provides confirmation of the empirical and molecular formula.[10][11]

Protocol:

Sample Preparation: A small, accurately weighed amount of the dry, pure sample is required

(typically 1-3 mg).

Instrument Setup: The sample is combusted in a high-temperature furnace in a stream of

oxygen. The resulting gases (CO₂, H₂O, and SO₂) are separated and quantified by a
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detector.[12][13]

Calculation: The weight percentages of C, H, and S are calculated from the amounts of CO₂,

H₂O, and SO₂ produced.

Expected Results: The experimentally determined percentages should be in close agreement

with the theoretical values.

Element Theoretical Percentage (%)

Carbon (C) 59.44

Hydrogen (H) 4.53

Oxygen (O) 21.59

Sulfur (S) 14.43

Visualizations

Sample Preparation HPLC Analysis Data Analysis

Weigh Sample Dissolve in Solvent Dilute to Final Concentration Inject Sample Separation on C18 Column UV Detection Integrate Peaks Calculate Purity

Click to download full resolution via product page

Caption: HPLC analysis workflow for purity determination.

Sample Preparation Mass Spectrometry Data Analysis
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Caption: Mass spectrometry workflow for molecular weight confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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